Cas no 1806872-66-1 (Methyl 6-chloro-3-(difluoromethyl)-4-nitropyridine-2-carboxylate)

• Product Name: Methyl 6-chloro-3-(difluoromethyl)-4-nitropyridine-2-carboxylate
• CAS No: 1806872-66-1
• MF: C₈H₅ClF₂N₂O₄
• MW: 266.586107969284
• CID: 4869957
• Update Time: 2025-06-30

Methyl 6-chloro-3-(difluoromethyl)-4-nitropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-3-(difluoromethyl)-4-nitropyridine-2-carboxylate

• Inchi： 1S/C8H5ClF2N2O4/c1-17-8(14)6-5(7(10)11)3(13(15)16)2-4(9)12-6/h2,7H,1H3
• InChI Key： XABLDILVEADBQL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(F)F)C(C(=O)OC)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.4
• Topological Polar Surface Area: 85

Additional information on Methyl 6-chloro-3-(difluoromethyl)-4-nitropyridine-2-carboxylate

Methyl 6-chloro-3-(difluoromethyl)-4-nitropyridine-2-carboxylate (CAS No. 1806872-66-1): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 6-chloro-3-(difluoromethyl)-4-nitropyridine-2-carboxylate, identified by its CAS number 1806872-66-1, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its nitro and chloro substituents along with a difluoromethyl group, has garnered attention due to its utility in the synthesis of various biologically active molecules. The structural features of this pyridine derivative make it a valuable building block for the development of novel therapeutic agents.

The< strong>6-chloro and 4-nitro functional groups in Methyl 6-chloro-3-(difluoromethyl)-4-nitropyridine-2-carboxylate play a crucial role in its reactivity, enabling diverse chemical transformations. These substituents facilitate nucleophilic aromatic substitution and condensation reactions, which are pivotal in constructing complex molecular architectures. The presence of the 3-(difluoromethyl) moiety further enhances the compound's versatility, as fluorinated compounds often exhibit improved metabolic stability and bioavailability.

In recent years, there has been a surge in research focused on developing new methodologies for incorporating fluorine atoms into drug candidates. The< strong>difluoromethyl group is particularly noteworthy due to its ability to modulate pharmacokinetic properties, including lipophilicity and metabolic clearance. Methyl 6-chloro-3-(difluoromethyl)-4-nitropyridine-2-carboxylate serves as an excellent precursor for accessing such fluorinated pyridine derivatives, which are increasingly being explored in oncology and anti-inflammatory drug discovery.

One of the most compelling applications of Methyl 6-chloro-3-(difluoromethyl)-4-nitropyridine-2-carboxylate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By leveraging the< strong>6-chloro and< strong>4-nitro positions for further functionalization, researchers can design molecules that selectively inhibit aberrant kinase activity. For instance, recent studies have demonstrated the utility of this intermediate in generating pyridine-based inhibitors that target tyrosine kinases, demonstrating its potential in developing targeted therapies.

The< strong>nitro group in Methyl 6-chloro-3-(difluoromethyl)-4-nitropyridine-2-carboxylate can be reduced to an amine, providing access to aminopyridine derivatives. These amines are versatile intermediates in medicinal chemistry, serving as scaffolds for constructing heterocyclic compounds with diverse biological activities. The< strong>difluoromethyl group's stability under reduction conditions makes it an attractive feature for such transformations, allowing for the facile preparation of pharmacologically relevant amine analogs.

In addition to its role in kinase inhibition, Methyl 6-chloro-3-(difluoromethyl)-4-nitropyridine-2-carboxylate has been utilized in the development of antimicrobial agents. The structural motif of this compound shares similarities with known antibiotics, suggesting its potential as a precursor for novel antimicrobial compounds. Researchers have explored its derivatives as inhibitors of bacterial enzymes involved in essential metabolic pathways, highlighting its broad applicability in antibiotic discovery.

The synthesis of Methyl 6-chloro-3-(difluoromethyl)-4-nitropyridine-2-carboxylate typically involves multi-step organic transformations starting from commercially available pyridine precursors. The strategic introduction of the< strong>6-chloro,< strong>4-nitro, and< strong>difluoromethyl groups requires careful selection of reaction conditions and reagents to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this intermediate, making it more accessible for industrial applications.

The growing interest in fluorinated pyridines has also spurred innovation in analytical techniques for their characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm the structure and purity of Methyl 6-chloro-3-(difluoromethyl)-4-nitropyridine-2-carboxylate and its derivatives. These analytical methods are crucial for ensuring the quality and consistency of pharmaceutical intermediates.

In conclusion, Methyl 6-chloro-3-(difluoromethyl)-4-nitropyridine-2-carboxylate (CAS No. 1806872-66-1) is a multifaceted intermediate with significant potential in pharmaceutical research and development. Its structural features enable diverse chemical transformations, making it a valuable tool for accessing biologically active molecules targeting various diseases. As research continues to uncover new applications for fluorinated pyridines, the importance of this compound is likely to grow further, solidifying its role as a cornerstone in modern medicinal chemistry.